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Introduction

LY3020371 hydrochloride is a potent and selective antagonist of the metabotropic glutamate
receptors 2 and 3 (mGIuR2/3).[1][2] These receptors are Gi/o-coupled and play a significant
role in modulating glutamatergic neurotransmission.[3] As an antagonist, LY3020371 blocks the
inhibitory function of these receptors, leading to an increase in glutamate release in certain
brain regions. This mechanism has been investigated for its potential rapid-acting
antidepressant effects, sharing some downstream signaling pathways with ketamine, such as
the activation of AMPA receptors and the mTORCL1 signaling cascade.[4][5] Preclinical studies
have indicated that, unlike ketamine, LY3020371 produces only minor increases in locomotor
activity and does not impair motor coordination, suggesting a favorable safety profile.[1][6]

These application notes provide detailed protocols for assessing the effects of LY3020371
hydrochloride on locomotion and motor coordination in rodent models, primarily through the
Open Field Test (OFT) and the Rotarod test.

Data Presentation

The following tables are structured to present quantitative data from locomotion and motor
coordination studies involving LY3020371 hydrochloride. Researchers should populate these
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tables with their experimental findings.

Table 1: Effects of LY3020371 Hydrochloride on Locomotor Activity in the Open Field Test
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Table 2: Effects of LY3020371 Hydrochloride on Motor Coordination in the Rotarod Test
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Experimental Protocols

1. Open Field Test (OFT)

The OFT is a widely used assay to assess general locomotor activity and anxiety-like behavior
in rodents.

a. Apparatus:

e Asquare arena (e.g., 40 x 40 x 40 cm for mice; 100 x 100 x 40 cm for rats) made of a non-
reflective material (e.g., PVC or wood).

e The floor is divided into a grid of equal squares (e.g., 16 squares). The central area (e.g., 4
central squares) is defined as the "center zone."

e An overhead video camera and tracking software to record and analyze the animal's
movement.
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. Procedure:

Acclimation: Allow animals to acclimate to the testing room for at least 30-60 minutes before
the test.

Drug Administration: Administer LY3020371 hydrochloride or vehicle via the desired route
(e.g., intraperitoneally, orally) at a specified time before the test (e.g., 30-60 minutes).

Test Initiation: Gently place the animal in the center of the open field arena.

Recording: Record the animal's activity for a predetermined duration (e.g., 5-30 minutes).

Data Collection: The tracking software will automatically record parameters such as:

[e]

Total distance traveled.

o

Time spent in the center zone versus the periphery.

[¢]

Frequency of rearing (vertical activity).

[e]

Ambulatory time versus resting time.

Cleaning: Thoroughly clean the arena with a suitable disinfectant (e.g., 70% ethanol)
between each trial to eliminate olfactory cues.

. Rotarod Test

The Rotarod test is used to evaluate motor coordination, balance, and motor learning.

a. Apparatus:

A rotating rod apparatus with a textured surface for grip. The diameter of the rod should be
appropriate for the species (e.g., 3 cm for mice, 7 cm for rats).

The apparatus should allow for adjustable rotation speeds (fixed or accelerating).

Sensors to automatically detect when an animal falls onto a plate below.

. Procedure:
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 Training/Acclimation:

o On the day before testing, train the animals on the rotarod at a low, constant speed (e.qg.,
4-5 rpm) for a set duration (e.g., 60 seconds) for several trials. This helps to acclimate the
animals to the apparatus and establish a baseline performance.

e Drug Administration: Administer LY3020371 hydrochloride or vehicle at a specified time
before the test.

e Test Protocol:

o

Place the animal on the rotating rod.

[¢]

Start the rotation, typically with an accelerating protocol (e.g., from 4 to 40 rpm over 5
minutes).

[¢]

Record the latency to fall for each animal. If an animal clings to the rod and completes a
full rotation, this is also considered a fall.

[¢]

Conduct multiple trials (e.qg., 3 trials) with an inter-trial interval (e.g., 15-30 minutes).

o Data Analysis: The primary endpoint is the latency to fall from the rod. The results from the
trials can be averaged for each animal.

Mandatory Visualizations
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Caption: Signaling pathway of LY3020371 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of LY3020371 Hydrochloride on Locomotion]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b8105958#measuring-ly3020371-hydrochloride-
effects-on-locomotion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b8105958?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/28285123/
https://pubmed.ncbi.nlm.nih.gov/28285123/
https://pubmed.ncbi.nlm.nih.gov/28285123/
https://pubmed.ncbi.nlm.nih.gov/26748052/
https://pubmed.ncbi.nlm.nih.gov/26748052/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8552243/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8552243/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8552243/
https://www.researchgate.net/publication/313127400_Comparative_Effects_of_LY3020371_a_Potent_and_Selective_mGlu23_Receptor_Antagonist_and_Ketamine_a_Non-Competitive_NMDA_Receptor_Antagonist_in_Rodents_Evidence_Supporting_Use_for_the_Treatment_of_Depre
https://pubmed.ncbi.nlm.nih.gov/28138040/
https://pubmed.ncbi.nlm.nih.gov/28138040/
https://pubmed.ncbi.nlm.nih.gov/28138040/
https://pubmed.ncbi.nlm.nih.gov/28138040/
https://www.researchgate.net/publication/314782443_Preclinical_predictors_that_the_orthosteric_mGlu23_receptor_antagonist_LY3020371_will_not_engender_ketamine-associated_neurotoxic_motor_cognitive_subjective_or_abuse-liability-related_effects
https://www.benchchem.com/product/b8105958#measuring-ly3020371-hydrochloride-effects-on-locomotion
https://www.benchchem.com/product/b8105958#measuring-ly3020371-hydrochloride-effects-on-locomotion
https://www.benchchem.com/product/b8105958#measuring-ly3020371-hydrochloride-effects-on-locomotion
https://www.benchchem.com/product/b8105958#measuring-ly3020371-hydrochloride-effects-on-locomotion
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8105958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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